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Compound of Interest

Compound Name: Turanose

Cat. No.: B8075302 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the enzymatic production of turanose from sucrose.

Frequently Asked Questions (FAQs)
Q1: What is the basic principle of producing turanose from sucrose?

A1: Turanose is a structural isomer of sucrose, and its production is primarily achieved through

an enzymatic reaction.[1] The enzyme amylosucrase catalyzes the isomerization of sucrose,

where the glycosidic bond is shifted from α-1,2 to α-1,3, forming turanose (α-D-

glucopyranosyl-(1→3)-α-D-fructofuranose).[1][2] This bioprocess is favored over chemical

synthesis due to its specificity and milder reaction conditions.

Q2: Which enzyme is primarily used for turanose synthesis from sucrose?

A2: The key enzyme used is amylosucrase (EC 2.4.1.4).[3] Amylosucrases from various

microbial sources have been successfully employed, including Neisseria polysaccharea

(NpAS), Deinococcus deserti (DdAS), and Bifidobacterium thermophilum (BtAS).[1][4] These

enzymes can catalyze the transglycosylation reaction that results in turanose formation.[1]

Q3: What are the main factors that influence the yield of turanose?

A3: Several factors critically affect the turanose production yield:
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Sucrose Concentration: Higher sucrose concentrations generally shift the reaction

equilibrium towards turanose synthesis and away from the synthesis of α-(1,4)-glucan

byproducts.[1][5]

Enzyme Concentration: The amount of amylosucrase affects the reaction rate. An optimal

concentration is required, as excessive amounts may not proportionally increase the yield

and could increase side reactions.[6]

Addition of Fructose: The presence of extrinsic fructose in the reaction mixture can act as a

reaction modulator and significantly increase the turanose yield.[1][7]

Temperature: The reaction is temperature-dependent, with optimal temperatures typically

between 35°C and 40°C.[6][8] Temperatures outside this range can lead to reduced enzyme

activity or stability.

pH: The pH of the reaction buffer influences enzyme activity and stability. Turanose itself

shows different stability at various pH levels, being notably stable in acidic conditions (pH 3)

but hydrolyzing in alkaline conditions (pH 10) at high temperatures.[3][9]

Q4: What are the common byproducts in this reaction?

A4: The primary byproduct of the amylosucrase reaction on sucrose is a linear α-(1,4)-glucan,

similar to amylose.[1][3] Depending on the specific enzyme and reaction conditions, other

sucrose isomers like trehalulose can also be formed.[3] High substrate (sucrose)

concentrations tend to suppress the glucan synthesis pathway in favor of turanose production.

[1]

Troubleshooting Guide
Q5: My turanose yield is significantly lower than the reported values. What are the potential

causes and solutions?

A5: Low turanose yield is a common issue that can be attributed to several factors. Refer to

the table and troubleshooting workflow below.
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Potential Cause Recommended Solution

Suboptimal Substrate Concentration

Increase the initial sucrose concentration. Yields

have been shown to increase from 12.6% at 0.1

M sucrose to 56.2% at 2.5 M sucrose.[1]

Inadequate Enzyme Activity/Concentration

Verify the activity of your enzyme stock.

Increase the enzyme concentration within the

optimal range (e.g., 400 U/L).[1][6]

Reaction Time is Not Optimized

Perform a time-course experiment to determine

the optimal reaction time for your specific

conditions. Reactions are often run for 72 to 120

hours.[1][8]

Suboptimal Temperature or pH

Ensure the reaction is carried out at the optimal

temperature for the specific amylosucrase used

(typically 35-40°C).[6] Verify that the pH of the

buffer is within the optimal range for enzyme

stability and activity.

Absence of Fructose as a Modulator

Add extrinsic fructose to the reaction mixture.

The addition of 0.75 M fructose to a 2 M sucrose

solution has been shown to increase the

turanose yield to as high as 73.7%.[1][7]

Enzyme Inhibition

Ensure the reaction mixture is free from

potential enzyme inhibitors. Purify the enzyme if

using a crude extract.

Below is a logical workflow to troubleshoot low turanose yield.
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Low Turanose Yield

Is Sucrose Concentration High?
(e.g., >2.0 M)

Action: Increase Sucrose
Concentration to 2.0-2.5 M

No

Is Enzyme Activity/Concentration
Optimal? (e.g., ~400 U/L)

Yes

Action: Verify Enzyme Activity
and/or Increase Concentration

No

Is Extrinsic Fructose Added?
(e.g., ~0.75 M)

Yes

Action: Add Fructose to the
Reaction Mixture

No

Are Reaction Time and
Temperature Optimized?

Yes

Action: Run Time-Course &
Temperature Gradient Experiments

No

Yield Optimized

Yes
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Substrates:
Sucrose (+ Extrinsic Fructose)

Enzymatic Reaction:
Amylosucrase
(e.g., NpAS)

35-40°C, 72-120h

Reaction Termination
(Heat Inactivation)

Reaction Mixture:
Turanose, Fructose,

Glucose, Unreacted Sucrose,
Byproducts (Glucan)

Purification
(e.g., Preparative HPLC)

High-Purity Turanose

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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